Cas no 78844-84-5 (1,2-Octanediamine, N,N'-dibutyl-)
78844-84-5 structure
Product Name:1,2-Octanediamine, N,N'-dibutyl-
CAS No:78844-84-5
MF:C16H36N2
MW:256.47044467926
CID:533768
PubChem ID:4250222
Update Time:2025-04-19
1,2-Octanediamine, N,N'-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Octanediamine, N,N'-dibutyl-
- 1-N,2-N-dibutyloctane-1,2-diamine
- DTXSID40401214
- 78844-84-5
- AKOS024353575
-
- Inchi: 1S/C16H36N2/c1-4-7-10-11-12-16(18-14-9-6-3)15-17-13-8-5-2/h16-18H,4-15H2,1-3H3
- InChI Key: CTQIFTUBWSRHFK-UHFFFAOYSA-N
- SMILES: N(CCCC)C(CNCCCC)CCCCCC
Computed Properties
- Exact Mass: 256.287849157g/mol
- Monoisotopic Mass: 256.287849157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 24.1Ų
1,2-Octanediamine, N,N'-dibutyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
78844-84-5 (1,2-Octanediamine, N,N'-dibutyl-) Related Products
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